Cas no 1547055-66-2 (6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1547055-66-2
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 5601643
• PubChem ID: 136926721
• Update Time: 2023-11-24

6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1119135
• 6-phenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• 1547055-66-2
• 6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

• Inchi： 1S/C11H12N4/c1-2-4-9(5-3-1)10-6-12-11-13-8-14-15(11)7-10/h1-5,8,10H,6-7H2,(H,12,13,14)
• InChI Key： LDCTUZSCJWGSGZ-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)NCC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines